Cas no 1076200-07-1 (3,5-Dimethyl-4-mercaptobenzylalcohol)

• Product Name: 3,5-Dimethyl-4-mercaptobenzylalcohol
• CAS No: 1076200-07-1
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 1063489
• PubChem ID: 29979168
• Update Time: 2025-04-20

3,5-Dimethyl-4-mercaptobenzylalcohol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-mercaptobenzylalcohol
• (3,5-dimethyl-4-sulfanylphenyl)methanol
• SCHEMBL21155542
• DB-304247
• 3,5-DIMETHYL-4-MERCAPTO-BENZYL-ALCOHOL
• 1076200-07-1

• Inchi： 1S/C9H12OS/c1-6-3-8(5-10)4-7(2)9(6)11/h3-4,10-11H,5H2,1-2H3
• InChI Key： ZWYHCZIRXBKMLU-UHFFFAOYSA-N
• SMILES： SC1C(C)=CC(CO)=CC=1C

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 302.0±37.0 °C at 760 mmHg
• Flash Point: 136.4±26.5 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,5-Dimethyl-4-mercaptobenzylalcohol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols